Cas no 2938291-32-6 (1H-Indazole-3-sulfonic acid, 5-bromo-, phenyl ester)

• Product Name: 1H-Indazole-3-sulfonic acid, 5-bromo-, phenyl ester
• CAS No: 2938291-32-6
• MF: C₁₃H₉BrN₂O₃S
• MW: 353.191160917282
• CID: 6788730
• Update Time: 2025-05-24

1H-Indazole-3-sulfonic acid, 5-bromo-, phenyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-Indazole-3-sulfonic acid, 5-bromo-, phenyl ester

• Inchi： 1S/C13H9BrN2O3S/c14-9-6-7-12-11(8-9)13(16-15-12)20(17,18)19-10-4-2-1-3-5-10/h1-8H,(H,15,16)
• InChI Key： ASAKQUULICAHLF-UHFFFAOYSA-N
• SMILES： S(C1=NNC2=CC=C(C=C12)Br)(=O)(=O)OC1C=CC=CC=1

Experimental Properties

• Density: 1.723±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(predicted)
• Boiling Point: 557.0±43.0 °C(predicted)
• pka: 8.65±0.40(predicted)

Additional information on 1H-Indazole-3-sulfonic acid, 5-bromo-, phenyl ester

1H-Indazole-3-sulfonic acid, 5-bromo-, phenyl ester (CAS No: 2938291-32-6)

The compound 1H-Indazole-3-sulfonic acid, 5-bromo-, phenyl ester (CAS No: 2938291-32-6) is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique structure, which combines the indazole ring system with a sulfonic acid group and a bromine substituent, making it a versatile building block for advanced chemical synthesis.

Indazoles are heterocyclic aromatic compounds that have gained considerable attention in recent years due to their diverse biological activities and potential applications in drug discovery. The presence of the sulfonic acid group in this compound adds hydrophilic properties, enhancing its solubility in polar solvents and making it suitable for applications in pharmaceuticals and analytical chemistry. The bromine substituent further increases the compound's reactivity, enabling it to participate in various nucleophilic substitution reactions.

Recent studies have highlighted the importance of 1H-Indazole-3-sulfonic acid, 5-bromo-, phenyl ester in the development of novel materials for optoelectronic devices. Researchers have demonstrated that this compound can be used as a precursor for synthesizing advanced polymers with tailored electronic properties. For instance, a study published in *Advanced Materials* (2023) reported that the incorporation of this compound into polymer frameworks significantly improved the charge transport properties of organic semiconductors, making them suitable for high-efficiency solar cells and flexible electronics.

In addition to its role in materials science, this compound has also found applications in medicinal chemistry. The indazole core is known for its ability to interact with various biological targets, such as kinases and G-protein coupled receptors (GPCRs). A recent investigation conducted by scientists at the University of California revealed that derivatives of 1H-Indazole-3-sulfonic acid, 5-bromo-, phenyl ester exhibit potent inhibitory activity against several cancer-related enzymes, paving the way for the development of novel anticancer therapies.

The synthesis of 1H-Indazole-3-sulfonic acid, 5-bromo-, phenyl ester involves a multi-step process that typically begins with the preparation of indazole derivatives. One common approach involves the reaction of indole with formic acid under high-pressure conditions to form indazoles. Subsequent functionalization steps, such as sulfonation and bromination, are then carried out to introduce the desired substituents. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of this compound, reducing production costs and improving yields.

From an environmental perspective, the handling and disposal of 1H-Indazole-3-sulfonic acid, 5-bromo-, phenyl ester must adhere to strict safety protocols to minimize its impact on ecosystems. Although it is not classified as a hazardous chemical under current regulations, proper waste management practices are essential to prevent contamination of water sources and soil.

In conclusion, 1H-Indazole-3-sulfonic acid, 5-bromo-, phenyl ester (CAS No: 2938291-32-6) is a versatile compound with wide-ranging applications in materials science, pharmaceuticals, and analytical chemistry. Its unique structure and reactivity make it an invaluable tool for researchers seeking to develop innovative solutions across these disciplines. As ongoing research continues to uncover new potential uses for this compound, its role in advancing modern science is likely to grow even further.